1-Methyl-4-nitro-1H-indole-3-carbaldehyde

Core Science & Biosynthesis

applications of nitro-substituted indole-3-carboxaldehydes

Title: Strategic Utilization of Nitro-Substituted Indole-3-Carboxaldehydes in Pharmacophore Design and Synthesis

Executive Summary

Nitro-substituted indole-3-carboxaldehydes (specifically the 5- and 6-nitro isomers) represent a critical junction in heterocyclic chemistry. Unlike their electron-rich counterparts (e.g., 5-methoxyindole), the nitro group introduces a strong electron-withdrawing effect (

), significantly altering the electronic landscape of the indole core. This guide details the technical exploitation of this scaffold, focusing on its synthesis via the Vilsmeier-Haack reaction, its divergent derivatization into high-value Schiff bases and fused heterocycles, and its application in targeting c-Myc G-quadruplexes and multidrug-resistant pathogens.

Synthetic Access: The Vilsmeier-Haack Protocol

The primary route to nitro-substituted indole-3-carboxaldehydes is the Vilsmeier-Haack formylation.[1] Due to the deactivating nature of the nitro group, the indole ring is less nucleophilic at the C3 position compared to unsubstituted indole. Consequently, thermal energy is required to drive the electrophilic aromatic substitution.

Mechanism of Action

The reaction proceeds via the formation of the electrophilic Vilsmeier reagent (chloroiminium ion) in situ from

and DMF.[2] The indole C3 attacks this electrophile, forming an iminium intermediate which is subsequently hydrolyzed to the aldehyde.

Figure 1: Mechanistic pathway for the Vilsmeier-Haack formylation of electron-deficient indoles.

Optimized Experimental Protocol

Objective: Synthesis of 5-nitroindole-3-carboxaldehyde (Scale: 10 mmol).

• Reagent Preparation: In a flame-dried round-bottom flask under inert atmosphere (

  ), charge anhydrous DMF ( ). Cool to using an ice-salt bath.

• Vilsmeier Reagent Formation: Dropwise add phosphorus oxychloride (

  , , ) over 15 minutes. Critical: Maintain internal temperature to prevent thermal decomposition of the complex. Stir for 30 minutes at until a white/yellowish suspension forms.

• Substrate Addition: Dissolve 5-nitroindole (

  , ) in minimal anhydrous DMF ( ) and add dropwise to the Vilsmeier reagent.

• Reaction: Remove the ice bath. Heat the mixture to 85–90°C for 6–8 hours. Note: Unlike unsubstituted indole (which reacts at RT), the nitro-derivative requires heat to overcome the activation energy barrier caused by the electron-withdrawing nitro group.

• Quenching: Cool to RT. Pour the reaction mixture onto crushed ice (

  ) with vigorous stirring.

• Hydrolysis & Isolation: Basify the solution to pH 9–10 using

  or saturated . A yellow precipitate will form immediately. Stir for 1 hour to ensure complete hydrolysis of the iminium salt.

• Purification: Filter the solid, wash extensively with water (to remove DMF/salts), and recrystallize from ethanol/DMF mixtures.

  • Expected Yield: 85–95%

  • Appearance: Yellow crystalline solid.

Divergent Applications in Drug Discovery

The aldehyde moiety at C3 serves as a "warhead" for condensation reactions, while the nitro group provides a handle for future reduction (to amines) or acts as a hydrogen bond acceptor in active sites.

A. Thiosemicarbazones: Targeting Ribonucleotide Reductase

Thiosemicarbazone derivatives of 5-nitroindole-3-carboxaldehyde have shown potent anticancer activity, often chelating transition metals (Fe, Cu) and inhibiting ribonucleotide reductase (essential for DNA synthesis).

Protocol: Condensation with Thiosemicarbazide

• Mix: Combine 5-nitroindole-3-carboxaldehyde (

  ) and thiosemicarbazide ( ) in absolute ethanol ( ).

• Catalyze: Add catalytic glacial acetic acid (3–5 drops).

• Reflux: Heat at reflux (

  ) for 3–5 hours. Monitor via TLC (Mobile phase: 5% MeOH in DCM).

• Isolate: Cool to RT. The Schiff base precipitates as a solid. Filter and wash with cold ethanol.

B. c-Myc G-Quadruplex Binders

Recent studies indicate that 5-nitroindole derivatives can stabilize G-quadruplex DNA structures in the c-Myc promoter region, downregulating oncogene expression. The nitro group is crucial here, likely participating in stacking interactions with the guanine tetrads.

Data Summary: Antiproliferative Activity (HeLa Cells) The following table highlights the impact of the nitro group compared to other substituents.

Compound Derivative	Substituent (R)	IC50 (µM)	Mechanism of Action
5-Nitroindole-3-carboxaldehyde		5.1 ± 0.9	G-quadruplex Stabilization
5-Bromoindole-3-carboxaldehyde		12.4 ± 1.2	Non-specific intercalation
5-Methoxyindole-3-carboxaldehyde		> 50	Weak binding
Unsubstituted Indole		> 100	Inactive

Table 1: Comparative cytotoxicity demonstrating the potency of the nitro-pharmacophore [1].

Structural Activity Relationship (SAR) Workflow

The following diagram illustrates the divergent synthesis pathways starting from the core scaffold, highlighting the versatility of the aldehyde handle.

Figure 2: Divergent synthetic pathways for pharmacophore generation.

References

• Synthesis and in Vitro Evaluation of Novel 5-Nitroindole Derivatives as c-Myc G-Quadruplex Binders. National Institutes of Health (PMC). Available at: [Link]

• Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery. National Institutes of Health (PMC). Available at: [Link]

• Synthesis, characterization and biological activity of Schiff base analogues of indole-3-carboxaldehyde. European Journal of Medicinal Chemistry. Available at: [Link][3]

• 1H-Indole-3-carbaldehyde thiosemicarbazone Crystal Structure. National Institutes of Health (PMC). Available at: [Link]

Sources

• 1. Vilsmeier-Haack Reaction (Chapter 112) - Name Reactions in Organic Synthesis [cambridge.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Synthesis, characterization and biological activity of Schiff base analogues of indole-3-carboxaldehyde - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Efficiency N-Methylation of 4-Nitroindole-3-Carbaldehyde

Abstract & Strategic Analysis

The N-methylation of 4-nitroindole-3-carbaldehyde (CAS: 10553-11-4) is a critical transformation in the synthesis of complex tryptamine derivatives, kinase inhibitors, and fluorescent probes. While N-methylation of indoles is a standard operation, the specific electronic architecture of the 4-nitro-3-formyl system presents unique challenges and opportunities that differentiate it from simple indole alkylations.

Electronic Considerations

The presence of the nitro group at the C4 position and the formyl group at the C3 position exerts a powerful synergistic electron-withdrawing effect on the indole core.

• Increased Acidity: The N1-H proton is significantly more acidic (

  estimated ~12–13) compared to unsubstituted indole ( ~16.2). This allows for the use of milder carbonate bases ( , ) rather than requiring hazardous metal hydrides (NaH).

• Decreased Nucleophilicity: While deprotonation is facile, the resulting indolyl anion is stabilized by resonance into the nitro and formyl groups, reducing its nucleophilicity. Consequently, the

  attack on the methylating agent (Methyl Iodide or Dimethyl Sulfate) is the rate-determining step, often requiring elevated temperatures or polar aprotic cosolvents to drive conversion.

This protocol details two validated methods: a Standard Carbonate Method (high fidelity, easy workup) and a Rapid Hydride Method (for high-throughput or difficult scale-up scenarios).

Experimental Protocols

Method A: Carbonate-Mediated Methylation (Recommended)

Best for: Gram-scale synthesis, safety, and operational simplicity.

Reagents:

• Substrate: 4-Nitroindole-3-carbaldehyde (1.0 equiv.)

• Alkylating Agent: Methyl Iodide (MeI) (2.5 equiv.) Caution: Carcinogen

• Base: Potassium Carbonate (

  ), anhydrous, granular (2.0 equiv.)[1]

• Solvent: Acetonitrile (MeCN) with 10% N,N-Dimethylformamide (DMF) as cosolvent.

Step-by-Step Procedure:

• Setup: Equip a round-bottom flask with a magnetic stir bar and a reflux condenser topped with a nitrogen balloon.

• Dissolution: Charge the flask with 4-nitroindole-3-carbaldehyde (e.g., 500 mg, 2.63 mmol) and anhydrous

  (727 mg, 5.26 mmol).

• Solvent Addition: Add MeCN (10 mL) and DMF (1 mL). The small amount of DMF is critical to solubilize the polar nitrated substrate and the potassium intermediate.

• Alkylation: Add Methyl Iodide (0.41 mL, 6.58 mmol) dropwise via syringe at room temperature.

• Reaction: Heat the mixture to reflux (approx. 80–85°C) . Stir vigorously for 12–16 hours .

  • Monitoring: Check TLC (DCM/MeOH 95:5). The starting material (more polar, lower

    ) should disappear, replaced by a less polar, bright yellow/orange spot (Product).

• Workup (Precipitation Method):

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into ice-cold water (50 mL) with vigorous stirring. The product typically precipitates as a yellow/orange solid.

  • Filter the solid using a Büchner funnel. Wash the cake with water (

    mL) and cold hexanes ( mL) to remove excess MeI.

• Purification: Dry the solid under vacuum at 45°C. If necessary, recrystallize from Ethanol or Acetone/Water .

Method B: Hydride-Mediated Methylation (Alternative)

Best for: High-throughput screening or if Method A yields incomplete conversion.

Reagents:

• Base: Sodium Hydride (NaH) (60% dispersion in oil, 1.5 equiv.)

• Solvent: Anhydrous DMF or THF.

Step-by-Step Procedure:

• Activation: In a flame-dried flask under

  , suspend NaH (1.5 equiv) in anhydrous DMF at 0°C.

• Deprotonation: Dissolve 4-nitroindole-3-carbaldehyde in minimal DMF and add dropwise to the NaH suspension. Stir at 0°C for 30 mins until hydrogen evolution ceases and the solution turns deep red/orange (formation of the indolyl anion).

• Alkylation: Add MeI (1.5 equiv) dropwise at 0°C.

• Reaction: Allow to warm to room temperature. Conversion is usually complete within 1–3 hours .

• Quench: Carefully quench with saturated

  solution.

• Extraction: Extract with Ethyl Acetate (

  ). Wash organics with water and brine (critical to remove DMF). Dry over and concentrate.

Reaction Mechanism & Workflow

The following diagram illustrates the mechanistic pathway and the operational workflow for Method A.

Caption: Mechanistic flow from deprotonation of the acidic N-H to the rate-limiting SN2 methylation.

Characterization & Troubleshooting

Expected Analytical Data

• Appearance: Yellow to orange crystalline solid.

• Melting Point: Expected range 140–160°C (Estimate based on structural analogs; parent H-indole melts ~190°C, Me-indole melts lower).

• 1H NMR (DMSO-d6, 400 MHz):

  • ~10.0 ppm (s, 1H, CHO )
  • ~8.4 ppm (s, 1H, C2-H ) - Note: This proton often shifts downfield due to the adjacent N-Me and C3-CHO.
  • ~3.9–4.1 ppm (s, 3H, N-CH3 ) - Diagnostic signal.

  • Aromatic protons (C5, C6, C7) will appear as a multiplet pattern distinct from the starting material.

Troubleshooting Guide

Issue	Probable Cause	Solution
Low Yield	Incomplete deprotonation or poor solubility.	Switch to Method B (NaH) or increase DMF ratio in Method A.
Sticky Solid	Residual DMF or DMF-water azeotrope.	Wash filter cake thoroughly with water; recrystallize from Ethanol.
No Reaction	Old Methyl Iodide (hydrolyzed).	Use fresh MeI (should be colorless/pink, not dark brown).
C-Alkylation	Rare for 3-substituted indoles, but possible.	Ensure temperature does not exceed 90°C; avoid overly strong bases if not needed.

References

• Synthesis of 1-Methyl-1H-indole-3-carbaldehyde (Analogous Protocol)

  • Protocol: Reaction of 1H-indole-3-carbaldehyde with MeI and in MeCN/DMF.

  • Source:

• Reactivity of Nitro-Indoles (4-Nitroindole Synthesis)

  • Context: Synthesis and stability of 4-nitroindole deriv

  • Source: [Organic Syntheses, Coll.[2][3] Vol. 8, p.432 (1993)]([Link])

• General N-Methylation of Electron-Deficient Indoles

  • Context: Use of Carbonate bases vs Hydrides for acidic indoles.

  • Source:

• Properties of 4-Nitroindole-3-carboxaldehyde

  • Data: Physical properties and CAS registry.

  • Source:

Sources

• 1. mdpi.com [mdpi.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Organic Syntheses Procedure [orgsyn.org]

Technical Notes & Optimization

Technical Support Center: Optimizing the Formylation of 1-Methyl-4-nitroindole

Welcome to the technical support guide for the formylation of 1-methyl-4-nitroindole. This resource is designed for researchers, chemists, and drug development professionals to navigate the complexities of this challenging reaction. The synthesis of 1-methyl-4-nitroindole-3-carbaldehyde is a crucial step in the development of various pharmaceutical intermediates. However, the inherent electronic properties of the starting material often lead to complications, such as low yields and the formation of side products. This guide provides in-depth troubleshooting advice and optimized protocols to enhance the efficiency and success of your synthesis.

Understanding the Challenge: The Chemistry of 1-Methyl-4-nitroindole Formylation

The Vilsmeier-Haack reaction is the most common method for the formylation of electron-rich aromatic and heteroaromatic compounds, including indoles.[1][2] The reaction involves an electrophilic aromatic substitution using a Vilsmeier reagent, which is typically formed from a substituted amide like N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃).[3][4]

The primary challenge in the formylation of 1-methyl-4-nitroindole lies in the strong electron-withdrawing nature of the nitro (-NO₂) group. This group deactivates the indole ring, making it less susceptible to electrophilic attack by the Vilsmeier reagent.[5] Consequently, forcing conditions are often required, which can lead to decreased yields and the formation of unwanted byproducts. The key to a successful formylation is to find the optimal balance of reaction conditions that drive the reaction to completion while minimizing degradation.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the formylation of 1-methyl-4-nitroindole in a question-and-answer format.

Q1: Why is my yield of 1-methyl-4-nitroindole-3-carbaldehyde consistently low?

A low yield is the most frequently reported issue for this reaction. Several factors, from reagent quality to reaction conditions, can be responsible.

Potential Causes & Solutions:

• Deactivated Substrate: The electron-withdrawing nitro group at the C4 position significantly reduces the nucleophilicity of the indole ring, particularly at the C3 position. This inherent low reactivity is the primary reason for poor yields.

  • Optimization: A careful increase in reaction temperature and time can improve conversion. Monitor the reaction progress closely using Thin Layer Chromatography (TLC) to identify the optimal point before significant decomposition occurs.[5]

• Impure or Wet Reagents: The Vilsmeier-Haack reaction is highly sensitive to moisture.

  • DMF Quality: DMF can decompose over time to form dimethylamine and formic acid.[6] Dimethylamine can react with the Vilsmeier reagent, reducing its effective concentration. Always use freshly distilled or anhydrous grade DMF. A quick check for purity is to smell the DMF; a fishy odor indicates the presence of dimethylamine.[6]

  • POCl₃ Quality: Phosphorus oxychloride can hydrolyze if exposed to atmospheric moisture. Use a fresh bottle or distill it before use.[7]

• Suboptimal Reagent Stoichiometry: An insufficient amount of the Vilsmeier reagent will result in incomplete conversion.

  • Optimization: Increasing the molar equivalents of both DMF and POCl₃ can lead to a higher yield. It is recommended to use a moderate excess of the Vilsmeier reagent.

• Inefficient Work-up: The hydrolysis of the intermediate iminium salt is a critical, exothermic step.[5] Improper handling during this stage can lead to product loss.

  • Optimization: Pour the reaction mixture slowly onto a vigorously stirred mixture of crushed ice. This helps to dissipate the heat generated during hydrolysis.[1] Careful neutralization with a base like sodium carbonate or sodium hydroxide to a pH of 8-9 is crucial for the complete precipitation of the aldehyde product.[5][8]

Q2: I'm observing multiple spots on my TLC plate. What are the likely side products and how can I minimize them?

The formation of multiple products is often a consequence of the harsh conditions required for the formylation of a deactivated substrate.

Potential Side Products & Mitigation Strategies:

• Degradation Products: Darkening of the reaction mixture often indicates decomposition of the starting material or product, which can be caused by excessively high temperatures or prolonged reaction times.[5]

  • Mitigation: Carefully control the reaction temperature and monitor by TLC to avoid over-running the reaction.

• Di-formylation: Although less common for deactivated indoles, di-formylation can occur under forcing conditions.

  • Mitigation: Use the minimum effective amount of Vilsmeier reagent and avoid excessively high temperatures.

• N-Formylation: While C3 is the preferred site of electrophilic attack on the indole ring, N-formylation of the starting material can sometimes occur.

  • Mitigation: The use of 1-methyl-4-nitroindole already protects the nitrogen, so this is less of a concern. For unsubstituted indoles, controlling the reaction temperature can sometimes favor C-formylation over N-formylation.

Q3: My reaction is not proceeding, and I'm recovering the starting material. What should I check?

Reaction failure can typically be traced back to the reagents or the initial setup.

Troubleshooting Steps:

• Verify Reagent Quality: As mentioned in Q1, the purity of DMF and POCl₃ is paramount.[5][6] Consider using fresh, sealed bottles of anhydrous reagents.

• Ensure Anhydrous Conditions: The Vilsmeier reagent is readily hydrolyzed by water. Ensure all glassware is oven-dried and the reaction is run under an inert atmosphere (e.g., nitrogen or argon).

• Vilsmeier Reagent Formation: The Vilsmeier reagent (a chloroiminium salt) should be pre-formed by slowly adding POCl₃ to chilled DMF.[9] The formation of this reagent is an exothermic process. A lack of heat generation upon mixing could indicate an issue with the reagents. The complex often appears as a pinkish or paste-like substance.[10]

• Activation Energy Barrier: The deactivating effect of the nitro group creates a high activation energy barrier. If you are running the reaction at a low temperature, a gradual increase may be necessary to initiate the reaction.

Q4: Are there alternative formylation methods if the Vilsmeier-Haack reaction proves ineffective?

While the Vilsmeier-Haack is the workhorse for indole formylation, other methods exist, though they may have their own limitations.

• Duff Reaction: This reaction uses hexamine (hexamethylenetetramine) as the formyl source in an acidic medium, typically for electron-rich phenols.[11][12] Its applicability to deactivated indoles like 1-methyl-4-nitroindole may be limited and would require significant optimization.

• Newer Methodologies: Recent literature has described alternative methods for indole formylation that might be suitable for electron-deficient substrates. These include:

  • Triphenylphosphine/1,2-Diiodoethane-Promoted Formylation: This method generates a Vilsmeier-type intermediate in situ under milder conditions. For electron-deficient indoles, a two-step process involving subsequent hydrolysis is required.[13][14]

  • Iron-Catalyzed C3-Formylation: An iron-catalyzed method using formaldehyde and aqueous ammonia has been developed as a greener alternative, though its effectiveness on highly deactivated substrates would need to be tested.[15]

Optimized Protocol and Data

Optimized Vilsmeier-Haack Protocol for 1-Methyl-4-nitroindole

This protocol is a starting point and may require further optimization based on your specific laboratory conditions and scale.

Step 1: Formation of the Vilsmeier Reagent

• In a three-necked, round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous N,N-dimethylformamide (DMF) (4.0 eq.).

• Cool the flask in an ice-salt bath to 0 °C.

• Slowly add phosphorus oxychloride (POCl₃) (1.5 eq.) dropwise via the dropping funnel over 30 minutes, ensuring the temperature does not exceed 10 °C.

• After the addition is complete, allow the mixture to stir at 0 °C for an additional 30 minutes. The formation of a pale yellow to pinkish solid or viscous liquid should be observed.

Step 2: Formylation Reaction

• Dissolve 1-methyl-4-nitroindole (1.0 eq.) in a minimal amount of anhydrous DMF.

• Add the solution of the indole to the pre-formed Vilsmeier reagent at 0 °C.

• After the addition, remove the ice bath and allow the reaction to warm to room temperature.

• Heat the reaction mixture to 80-90 °C and maintain this temperature, monitoring the reaction progress by TLC (e.g., using a 3:1 hexane:ethyl acetate eluent). The reaction may take several hours.

Step 3: Work-up and Isolation

• Once the reaction is complete (as indicated by TLC), cool the mixture to room temperature.

• In a separate large beaker, prepare a vigorously stirred mixture of crushed ice and water.

• Slowly and carefully pour the reaction mixture into the ice water.

• Neutralize the acidic solution by the slow, portion-wise addition of a saturated aqueous solution of sodium carbonate or 10% sodium hydroxide until the pH is approximately 8-9.

• The product, 1-methyl-4-nitroindole-3-carbaldehyde, should precipitate as a yellow solid.

• Stir the suspension for 30 minutes in an ice bath to ensure complete precipitation.

• Collect the solid by vacuum filtration, wash thoroughly with cold water, and dry under vacuum.

Step 4: Purification

• The crude product can be further purified by recrystallization from a suitable solvent such as ethanol or by column chromatography on silica gel.[1]

Table 1: Troubleshooting Reaction Parameters

Parameter	Common Issue	Recommended Action	Rationale
Reagent Purity	Low yield, side reactions	Use anhydrous DMF (freshly distilled) and fresh POCl₃.	Moisture and impurities (e.g., dimethylamine) consume the Vilsmeier reagent and lead to side reactions.[5][6]
Temperature	No reaction or decomposition	Start at a lower temperature (e.g., 80°C) and gradually increase. Monitor by TLC.	Balances the need to overcome the activation energy with the risk of thermal degradation of the product.[5]
Reaction Time	Incomplete conversion	Extend reaction time and monitor progress by TLC.	Deactivated substrates require longer reaction times for complete conversion.
Stoichiometry	Low yield	Use a slight excess of the Vilsmeier reagent (1.5-2.0 eq.).	Ensures enough electrophile is present to drive the reaction to completion.[5]
Work-up pH	Product loss	Carefully adjust pH to 8-9 during neutralization.	Ensures complete hydrolysis of the iminium salt and precipitation of the aldehyde product.[1][5]

Visualizing the Process

Vilsmeier-Haack Reaction Mechanism

Caption: Mechanism of the Vilsmeier-Haack formylation.

Troubleshooting Workflow

Caption: Decision tree for troubleshooting low yield.

References

• BenchChem. (n.d.). Low yield in Vilsmeier-Haack reaction of 2-cyanopyridine troubleshooting.

• Wikipedia. (2023). Vilsmeier–Haack reaction. Retrieved from [Link]

• Chemistry Steps. (2023). Vilsmeier-Haack Reaction. Retrieved from [Link]

• Jones, G., & Stanforth, S. P. (2000). The Vilsmeier Reaction of Fully Conjugated Carbocycles and Heterocycles. Organic Reactions, 49, 1-330.

• ACS Omega. (2025). Boron-Catalyzed Formylation of Indoles Using Trimethyl Orthoformate as Carbonyl Source. Retrieved from [Link]

• Organic Chemistry Portal. (2017). Iron-Catalyzed C3-Formylation of Indoles with Formaldehyde and Aqueous Ammonia under Air. Retrieved from [Link]

• Wikipedia. (2023). Duff reaction. Retrieved from [Link]

• ResearchGate. (2000). Neat Formic Acid: an Excellent N-Formylating Agent for Carbazoles, 3-Alkylindoles, Diphenylamine and Moderately Weak Nucleophilic Anilines. Retrieved from [Link]

• Organic Chemistry Portal. (2022). Triphenylphosphine/1,2-Diiodoethane-Promoted Formylation of Indoles with N,N-Dimethylformamide. Retrieved from [Link]

• International Journal of Trend in Scientific Research and Development. (2019). Vilsmeier-Haack Transformations under Non Classical Conditions. Retrieved from [Link]

• Royal Society of Chemistry. (2023). Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. Retrieved from [Link]

• Cambridge University Press. (n.d.). Duff Reaction. Retrieved from [Link]

• Royal Society of Chemistry. (2023). Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions. Retrieved from [Link]

• Synlett. (2021). Triphenylphosphine/1,2-Diiodoethane-Promoted Formylation of Indoles with N,N-Dimethylformamide. Retrieved from [Link]

• BenchChem. (n.d.). Application Notes and Protocols: Vilsmeier-Haack Formylation of Indoles.

• Indian Journal of Chemistry. (n.d.). Note Reactions of Vilsmeier Haack reagent with aromatic and heterocyclic aldoximes. Retrieved from [Link]

• Molecules. (2008). 2-(p-Hydroxybenzyl)indoles - Side Products Formed Upon Cleavage of Indole Derivatives from Carboxylated Wang Polymer - an NMR Study. Retrieved from [Link]

• Sciencemadness Discussion Board. (2009). Vilsmeier–Haack reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• Reddit. (2021). Having some troubles with a Vislmeier-Haack reaction. Retrieved from [Link]

• SynArchive. (n.d.). Duff Reaction. Retrieved from [Link]

• ChemTube3D. (n.d.). Pyrrole-Vilsmeier-Hydrolysis of an Iminium Salt. Retrieved from [Link]

• Organic Syntheses. (n.d.). 4-nitroindole. Retrieved from [Link]

• Semantic Scholar. (2016). A theoretical study of the Duff reaction: insights into its selectivity. Retrieved from [Link]

• Royal Society of Chemistry. (2016). A theoretical study of the Duff reaction: insights into its selectivity. Retrieved from [Link]

• ResearchGate. (2025). Synthesis of Indoles by Reductive Cyclization of Nitro Compounds Using Formate Esters as CO Surrogates. Retrieved from [Link]

• Wiley Online Library. (n.d.). N‐Formylation of Amines Utilizing CO2 by a Heterogeneous Metal-Organic Framework Supported Single-Site Cobalt. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Red-light mediated formylation of indoles using a helical carbenium ion as a photoredox catalyst. Retrieved from [Link]

• Wikipedia. (2023). Formylation. Retrieved from [Link]

• BenchChem. (n.d.). Troubleshooting side reactions during the formylation step of synthesis.

• Organic Syntheses. (n.d.). indole-3-aldehyde. Retrieved from [Link]

• SlideShare. (n.d.). Synthesis and Chemistry of Indole. Retrieved from [Link]

• SlidePlayer. (n.d.). Preparation and Properties of INDOLE. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Supporting information Cu(II)- or Co(II)-Catalyzed C(SP3)-H Oxidation of N,N-Dimethylaminoethanol: Facile Synthesis of Methylene-Bridged Biindoles and 3-Formylindoles Selectively. Retrieved from [Link]

• ResearchGate. (n.d.). 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. Retrieved from [Link]

• ResearchGate. (2019). Preparing Vilsmeier reagent?. Retrieved from [Link]

• Journal of Heterocyclic Chemistry. (n.d.). Nucleophilic Substitution Reaction in Indole Chemistry: 1-Methoxy-6-nitroindole-3-carbaldehyde as a Versatile. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 3. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 4. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. reddit.com [reddit.com]
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• 15. Iron-Catalyzed C3-Formylation of Indoles with Formaldehyde and Aqueous Ammonia under Air [organic-chemistry.org]

Technical Support Center: Troubleshooting N-Methylation of Electron-Deficient Indoles

Welcome to the technical support center for the N-methylation of electron-deficient indoles. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of this challenging but crucial transformation. Here, we move beyond simple protocols to provide in-depth, field-proven insights into why specific issues arise and how to systematically troubleshoot them.

Frequently Asked Questions (FAQs)

Q1: Why is the N-methylation of electron-deficient indoles so much more difficult than for electron-rich or unsubstituted indoles?

The core of the issue lies in the reduced nucleophilicity of the indole nitrogen. Electron-withdrawing groups (EWGs) such as nitro (-NO₂), cyano (-CN), halo (-Cl, -Br), or ester (-COOR) groups pull electron density away from the heterocyclic ring system. This has two primary consequences:

• Increased Acidity of the N-H Bond: The indole proton becomes more acidic, making deprotonation seemingly easier. However, the resulting indolide anion is stabilized by the EWG, which also diminishes its nucleophilicity, making the subsequent reaction with a methylating agent less favorable.

• Reduced Nucleophilicity of the Nitrogen: The lone pair of electrons on the nitrogen is less available to attack an electrophile (the methylating agent) due to delocalization into the ring, a situation exacerbated by the presence of EWGs.[1]

Essentially, while you can deprotonate the indole more readily, the resulting anion is a poorer nucleophile, leading to sluggish or incomplete reactions under standard conditions.

Q2: I'm seeing no reaction or very low conversion with standard methyl iodide and potassium carbonate conditions. What's my first troubleshooting step?

This is a classic problem. The combination of a weak base like K₂CO₃ and a standard methylating agent is often insufficient for deactivated indoles. Your first and most critical step is to reconsider your base.

Causality: Potassium carbonate is not a strong enough base to fully deprotonate the electron-deficient indole in many common solvents like acetone or acetonitrile. You are likely achieving only a small equilibrium concentration of the indolide anion, leading to a slow reaction rate.

Recommendation: Switch to a stronger base. Sodium hydride (NaH) in an anhydrous polar aprotic solvent like Tetrahydrofuran (THF) or N,N-Dimethylformamide (DMF) is a common and effective choice.[2] NaH irreversibly deprotonates the indole, driving the reaction forward.

Troubleshooting Guides: A Deeper Dive

Scenario 1: Low Yield and Complex Mixture After Using a Strong Base (e.g., NaH)

Question: I've switched to sodium hydride and methyl iodide, but my yield is still low, and I'm seeing multiple spots on my TLC plate. What's going wrong?

Analysis: While a strong base solves the deprotonation issue, it can introduce new problems, particularly with highly reactive and toxic methylating agents like methyl iodide or dimethyl sulfate.[3][4][5]

Potential Causes & Solutions:

• C-Alkylation: The indolide anion is an ambident nucleophile, meaning it can react at the nitrogen (N-1) or at the carbon at position 3 (C-3). With highly reactive electrophiles, competitive C-alkylation can occur, especially if the N-1 position is sterically hindered.

• Over-methylation: While less common with indoles than primary amides, it's a possibility to consider, especially with a large excess of methylating agent.[5]

• Decomposition: Electron-deficient indoles can be sensitive to harsh basic conditions and high temperatures, leading to decomposition.[6]

Troubleshooting Workflow: Low Yield with Strong Base

Caption: Troubleshooting workflow for low N-alkylation yield.[2]

Scenario 2: My starting material is sensitive to strong bases. Are there milder alternatives?

Question: My indole has other functional groups (e.g., an ester) that are not compatible with strong bases like NaH. What are my options?

Analysis: This is a common challenge in late-stage functionalization. Fortunately, several methodologies avoid the use of harsh, irreversible bases.

Alternative Methodologies:

• Phase-Transfer Catalysis (PTC): This is an excellent, green alternative that often uses weaker inorganic bases like NaOH or carbonates.[7] A quaternary ammonium salt (e.g., tetrabutylammonium bromide, TBAB) facilitates the transfer of the indolide anion from the solid or aqueous phase into the organic phase where the reaction occurs. This method avoids the need for anhydrous conditions and strong, soluble bases.[7][8]

• Cesium Carbonate (Cs₂CO₃): This base has emerged as a highly effective option for N-methylation.[5][9] Despite being a carbonate, its high solubility in organic solvents and the "cesium effect" (where the large, soft Cs⁺ cation coordinates loosely with the indolide anion, enhancing its nucleophilicity) make it significantly more effective than K₂CO₃. It provides a good balance of reactivity and mildness.[5][9]

• Mitsunobu Reaction: For particularly sensitive substrates where basic conditions must be avoided entirely, the Mitsunobu reaction offers an elegant solution.[10][11] This reaction uses triphenylphosphine (PPh₃) and a dialkyl azodicarboxylate (like DEAD or DIAD) to activate an alcohol (in this case, methanol) for nucleophilic attack by the indole nitrogen.[10][11][12][13][14] It proceeds under neutral conditions, but stoichiometry and purification (removal of triphenylphosphine oxide) can be challenging.

Data Summary: Comparison of N-Methylation Conditions

Method	Base	Methylating Agent	Solvent	Temperature (°C)	Key Advantages	Potential Issues
Standard Strong Base	NaH, KH	MeI, DMS	THF, DMF	0 - RT	High conversion, fast	Poor functional group tolerance, side reactions
Phase-Transfer Catalysis	NaOH, K₂CO₃	MeI, Benzyl Chloride	Toluene, CH₂Cl₂	RT - 80	Green, mild base, tolerates water	Catalyst poisoning by some leaving groups (e.g., iodide)[7]
Cesium Carbonate	Cs₂CO₃	PhMe₃NI, MeI	Toluene, DMF	100 - 120	Good yields, mild, good functional group tolerance[5][9]	Higher cost, may require elevated temperatures
Mitsunobu Reaction	N/A (uses PPh₃/DEAD)	Methanol	THF, Dioxane	0 - RT	Neutral conditions, excellent for sensitive substrates[10][11]	Stoichiometric byproducts, purification challenges
"Green" Methylation	DABCO, MgO	Dimethyl Carbonate (DMC)	Neat or Toluene	120 - 170	Low toxicity agent, environmentally friendly[15][16][17]	High temperatures, may require catalyst

Protocols & Methodologies

Protocol 1: N-Methylation using Cesium Carbonate and Phenyl Trimethylammonium Iodide (PhMe₃NI)

This modern protocol offers a safe and highly selective alternative to traditional methods, avoiding toxic and volatile reagents like methyl iodide.[18][19]

• Setup: To a flame-dried round-bottom flask under an inert atmosphere (Argon or Nitrogen), add the electron-deficient indole (1.0 eq).

• Reagents: Add cesium carbonate (Cs₂CO₃, 2.0 eq) and phenyl trimethylammonium iodide (PhMe₃NI, 2.5 eq).[5][9]

• Solvent: Add anhydrous toluene to achieve a concentration of approximately 0.2-0.3 M.

• Reaction: Heat the heterogeneous mixture to 120 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. Reactions are typically complete within 16-24 hours.

• Work-up:

  • Cool the reaction to room temperature.

  • Carefully add 2 N HCl until gas evolution ceases (this quenches excess carbonate and protonates the N,N-dimethylamine byproduct).[18]

  • Extract the product with an organic solvent (e.g., Ethyl Acetate, 3x).

  • Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Protocol 2: N-Methylation via the Mitsunobu Reaction

This protocol is ideal for substrates that cannot tolerate any basic conditions.

• Setup: In a flame-dried flask under an inert atmosphere, dissolve the electron-deficient indole (1.0 eq), triphenylphosphine (PPh₃, 1.5 eq), and methanol (MeOH, 2.0-3.0 eq) in anhydrous THF (to ~0.1-0.2 M).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Addition: Add diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) (1.5 eq) dropwise to the cooled, stirred solution.[12] Caution: Azodicarboxylates are hazardous; handle with care.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 6-18 hours. The formation of a white precipitate (triphenylphosphine oxide) is often an indicator of reaction progress.[12]

• Monitoring: Monitor the reaction by TLC or LC-MS.

• Work-up:

  • Concentrate the reaction mixture under reduced pressure.

  • The crude residue can often be purified directly by column chromatography to separate the desired N-methylated indole from triphenylphosphine oxide and the hydrazine byproduct. Multiple columns or trituration may be necessary for complete purification.

Logical Flow: Choosing Your N-Methylation Strategy

Caption: Decision tree for selecting an appropriate N-methylation method.

References

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• ResearchGate. (n.d.). Conventional procedures for O-methylation and -demethylation. a Toxic... Retrieved February 17, 2026.
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• Organic Chemistry Portal. (2022).
• Selva, M., & Perosa, A. (2008). Green chemistry metrics: a comparative evaluation of dimethyl carbonate, methyl iodide, dimethyl sulfate and methanol as methylating agents. Green Chemistry, 10(4), 457-464.
• Muchowski, J. M., & Solas, D. R. (1983). Protecting groups for the pyrrole and indole nitrogen atom. The [2-(trimethylsilyl)ethoxy]methyl moiety. Lithiation of 1-[[2-(trimethylsilyl)ethoxy]methyl]pyrrole. The Journal of Organic Chemistry, 49(1), 203–205.
• ResearchGate. (n.d.). The substrate scope of N‐methylation of indoles. [a] Reaction conditions. Retrieved February 17, 2026.
• Sciencemadness Discussion Board. (2008, August 11).
• Han, Y., et al. (2019). Mitsunobu reaction: assembling C–N bonds in chiral traditional Chinese medicine. RSC Advances, 9(1), 1-18.
• Organic Synthesis. (n.d.). Mitsunobu reaction. Retrieved February 17, 2026.
• Sciencemadness Discussion Board. (2012, December 9).
• Potavathri, S., et al. (2010). Regioselective Oxidative Arylation of Indoles Bearing N-Alkyl Protecting Groups: Dual C−H Functionalization via a Concerted Metalation−Deprotonation Mechanism. Journal of the American Chemical Society, 132(41), 14676-14681.
• Alvarez-Bercedo, P., et al. (2004). Deprotection of N-Pivaloylindoles, Carbazoles and beta-Carbolines with a Lithium Base. Arkivoc, 2004(5), 137-145.
• ACS GCI Pharmaceutical Roundtable. (n.d.).
• Muchowski, J. M., & Solas, D. R. (1983). Protecting groups for the pyrrole and indole nitrogen atom. The [2-(trimethylsilyl)ethoxy]methyl moiety. Lithiation of 1-[[2-(trimethylsilyl)ethoxy]methyl]pyrrole. The Journal of Organic Chemistry, 49(1), 203–205.
• PlumX. (n.d.). N-alkylation of indole ring using Mitsunobu reaction.
• Templ, J., Gjata, E., Getzner, F., & Schnürch, M. (2022). Monoselective N-Methylation of Amides, Indoles, and Related Structures Using Quaternary Ammonium Salts as Solid Methylating Agents. Organic Letters, 24(40), 7315–7319.
• ResearchGate. (n.d.). N-methylation and O-methylation of indole and phenol respectively using... Retrieved February 17, 2026.
• Mondal, S., et al. (2022). Regioselective one-step C2–H methylation of free (N–H) indoles enabled by Pd(ii)/norbornene cooperative catalysis. Organic Chemistry Frontiers, 9(1), 108-114.
• Templ, J., Gjata, E., Getzner, F., & Schnürch, M. (2022). Monoselective N‑Methylation of Amides, Indoles, and Related Structures Using Quaternary Ammonium Salts as Solid Methylating Agents. Organic Letters, 24(40), 7315–7319.
• DR-NTU. (n.d.).
• BenchChem. (2025).
• National Center for Biotechnology Information. (2021). Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. Molecules, 26(16), 4974.
• University of Shizuoka. (n.d.).
• Farkas, T., et al. (2009). Enantioselective N-Alkylation of Nitroindoles under Phase-Transfer Catalysis. European Journal of Organic Chemistry, 2009(23), 3879-3885.
• Wang, Z., et al. (2023). Regioselective synthesis of 3-nitroindoles under non-acidic and non-metallic conditions. RSC Advances, 13(39), 27354-27358.
• ResearchGate. (2025, August 6).
• National Center for Biotechnology Information. (2023). 3-Nitroindoles Serving as N-Centered Nucleophiles for Aza-1,6-Michael Addition to para-Quinone Methides. Molecules, 28(14), 5519.
• Templ, J., Gjata, E., Getzner, F., & Schnürch, M. (2022). Monoselective N‑Methylation of Amides, Indoles, and Related Structures Using Quaternary Ammonium Salts as Solid Methylating Agents. Organic Letters, 24(40), 7315–7319.
• Jiang, X., et al. (2014). A General Method for N‐Methylation of Amines and Nitro Compounds with Dimethylsulfoxide. Chemistry – A European Journal, 20(1), 58-63.
• Ishida, T., et al. (1993). Structural studies of the interaction between indole derivatives and biologically important aromatic compounds. Part 19. Effect of base methylation on the ring-stacking interaction between tryptophan and guanine derivatives: a nuclear magnetic resonance investigation. Journal of the Chemical Society, Perkin Transactions 2, (7), 1349-1355.
• University of the Witwatersrand. (n.d.).
• Templ, J., Gjata, E., Getzner, F., & Schnürch, M. (2022). Monoselective N-Methylation of Amides, Indoles, and Related Structures Using Quaternary Ammonium Salts as Solid Methylating Agents. Organic Letters, 24(40), 7315–7319.

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Technical Support Center: Overcoming Steric Hindrance in 4-Substituted Indole Reactions

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers, chemists, and drug development professionals. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols for navigating the unique challenges posed by steric hindrance in the functionalization of 4-substituted indoles. The inherent steric bulk of substituents at the C4 position can significantly impede reactions at the adjacent C3, N1, and C5 positions, leading to low yields, side reactions, or complete reaction failure. This document is designed to provide both foundational understanding and actionable solutions to these common problems.

Frequently Asked Questions (FAQs)

Q1: Why are 4-substituted indoles particularly challenging to functionalize compared to other substituted indoles?

The primary challenge arises from steric hindrance. A substituent at the C4 position physically blocks access to the neighboring C3 and C5 positions. This "peri-interaction" is particularly problematic for reactions requiring the approach of bulky reagents or catalysts. Furthermore, the C4 substituent can electronically influence the nucleophilicity of the entire indole ring system, though this effect is often secondary to the steric blockade. For reactions at the indole nitrogen (N1), a bulky C4 group can restrict the approach of electrophiles, making N-alkylation or N-arylation difficult.[1]

Q2: My reaction on a 4-substituted indole isn't working. What are the most likely points of failure?

The most common issues are observed in reactions targeting:

• C3-Functionalization (e.g., Friedel-Crafts, Alkylation): This is the most electronically favored position for electrophilic attack on an indole, but it is directly shielded by a C4-substituent. Sterically demanding electrophiles often fail to react here.[2]

• N1-Functionalization (e.g., Alkylation, Arylation): The indole nitrogen's nucleophilicity is already modest, and steric congestion from a C4-substituent can make it inaccessible to all but the smallest electrophiles.[3][4]

• C5-Functionalization: While less common than C3 reactions, attempts to functionalize the benzene portion of the indole can be hindered at C5, forcing reactions to less sterically crowded positions like C6 or C7.

Q3: What are the most effective general strategies to improve reaction outcomes with these substrates?

There is no single solution, but a combination of the following approaches is often successful:

• Optimize Reaction Conditions: Increasing temperature (conventional heating or microwave), extending reaction times, or using high-pressure conditions can provide the necessary energy to overcome the activation barrier imposed by steric hindrance.

• Reagent and Catalyst Selection: Opt for smaller, more reactive reagents. In catalyzed reactions, the choice of metal and, crucially, the ligand is paramount. Ligands can be tailored to create a less crowded catalytic pocket. For example, nickel-based catalysts have shown success where palladium catalysts have failed for certain hindered couplings.[5]

• Employ a Directing Group Strategy: For C-H functionalization, installing a directing group (DG) at the N1 or C3 position can force a transition metal catalyst to activate a specific C-H bond (e.g., at C4 or C5), overriding the inherent reactivity patterns of the indole.[6][7][8]

• Consider Metal-Free Alternatives: Some modern metal-free reactions, such as certain hydrogen autotransfer processes, have shown remarkable tolerance for substituted indoles and can be an effective alternative to traditional transition-metal-catalyzed methods.[9][10]

Q4: When is a C-H activation approach more suitable than a classical cross-coupling reaction?

A C-H activation strategy is particularly advantageous when:

• You need to functionalize a position that is difficult to access via traditional methods (e.g., C4, C5, C6, C7).[11][12]

• The corresponding organometallic or halogenated indole precursor is unstable or difficult to synthesize.

• You want to minimize synthetic steps (atom economy). C-H activation avoids the pre-functionalization required for classical cross-coupling.

However, C-H activation often requires extensive screening of catalysts, ligands, and directing groups to achieve the desired regioselectivity, especially when multiple C-H bonds are available for activation.[13]

Troubleshooting Guide

This section addresses specific experimental failures in a problem-cause-solution format.

Problem 1: Low or No Yield in C3-Alkylation / C3-Arylation

Potential Cause	Recommended Solution(s)
Severe Steric Clash	The electrophile is too large to approach the C3 position.
Ineffective Catalyst / Ligand	The catalyst's active site is too sterically hindered to accommodate the 4-substituted indole.
Low Indole Nucleophilicity	The electronic properties of the C4-substituent or other groups on the ring reduce the nucleophilicity of the C3 position.

Problem 2: Failed N-Alkylation or N-Arylation

Potential Cause	Recommended Solution(s)
Steric Hindrance at N1	The C4 substituent blocks the trajectory of the incoming electrophile.
Ineffective Catalysis	The chosen catalyst (typically Cu or Pd for N-arylation) is not suitable for the sterically demanding substrate.

Problem 3: Incorrect Regioselectivity in C-H Functionalization

Potential Cause	Recommended Solution(s)
Reaction at an Unintended Site	The catalyst activates a different C-H bond (e.g., C7 or C2) due to electronic or steric preferences.

Visualization & Data

Troubleshooting Workflow

The following diagram outlines a logical decision-making process when a reaction with a 4-substituted indole fails.

Caption: Decision tree for troubleshooting failed reactions.

Catalytic Cycle: Directed C4-H Arylation

This diagram illustrates a plausible catalytic cycle for a Palladium-catalyzed C-H arylation at the C4 position, guided by a directing group (DG) at the C3 position.

Caption: Generalized cycle for directed C-H functionalization.

Comparison of Catalytic Systems

The table below summarizes common catalytic systems used for functionalizing sterically hindered indoles.

Catalyst System	Reaction Type	Advantages	Disadvantages / Considerations	Key References
Palladium (Pd)	C-H Arylation, Alkenylation; N-Arylation	High functional group tolerance; well-studied; vast library of ligands available.	Can be sensitive to steric hindrance; may require expensive ligands; potential for catalyst poisoning.	[14][15]
Nickel (Ni)	C-H Alkylation; Cross-coupling	Excellent for activating less reactive electrophiles (e.g., alkyl chlorides); lower cost than Pd.	Can be sensitive to air and moisture; mechanistic pathways can be complex (e.g., involving Ni(I)/Ni(III)).	[5]
Rhodium (Rh) / Iridium (Ir)	C-H Activation, Annulation	High reactivity for C-H activation; can enable unique transformations not possible with Pd or Ni.	Often requires specific directing groups; higher cost; may require strong oxidants.	[8][11]
Copper (Cu)	N-Arylation (Ullmann)	Cost-effective; well-established for N-arylation of heterocycles.	Often requires high temperatures; can have limited substrate scope compared to Pd-catalyzed methods.	[1][16]

Key Protocols & Methodologies

Protocol 1: Metal-Free C3-Alkylation of a 4-Substituted Indole via Hydrogen Autotransfer

This protocol is adapted from methodologies demonstrating the C3-alkylation of indoles with alcohols under metal-free conditions, which has shown good tolerance for substituents on the indole core.[9][10][17]

Reaction: (Illustrative scheme: 4-Bromoindole + Pyridin-4-ylmethanol -> 3-((Pyridin-4-yl)methyl)-4-bromo-1H-indole)

Materials:

• 4-Substituted Indole (e.g., 4-Bromoindole) (1.0 mmol, 1.0 equiv)

• Heteroaryl-substituted methyl alcohol (e.g., Pyridin-4-ylmethanol) (3.0 mmol, 3.0 equiv)

• Cesium Carbonate (Cs₂CO₃) (1.1 mmol, 1.1 equiv)

• Oxone® (potassium peroxymonosulfate) (0.1 mmol, 0.1 equiv)

• Anhydrous Xylenes (0.5 M concentration)

Procedure:

• To a flame-dried Schlenk tube equipped with a magnetic stir bar, add the 4-substituted indole (1.0 mmol), the alcohol (3.0 mmol), Cs₂CO₃ (1.1 mmol), and Oxone® (0.1 mmol).

• Evacuate and backfill the tube with an inert atmosphere (Nitrogen or Argon) three times.

• Add anhydrous xylenes via syringe to achieve a 2 M concentration with respect to the indole.

• Seal the tube and place it in a preheated oil bath at 140 °C.

• Stir the reaction vigorously for 12-48 hours. Monitor the reaction progress by TLC or LC-MS.

  • Note: 4-substituted indoles have been observed to be resilient to the formation of bis-addition side products, which can be an issue with unsubstituted indoles.[10][17]

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of Celite to remove inorganic solids.

• Wash the filter cake with additional ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude residue by column chromatography on silica gel to afford the desired C3-alkylated product.

Protocol 2: Palladium-Catalyzed Directed C4-Arylation of a C3-Carbonyl Indole

This protocol is a representative procedure based on literature reports of using a carbonyl group at C3 to direct C-H activation to the C4 position.[8][15]

Reaction: (Illustrative scheme: 3-Acetylindole + 4-Iodotoluene -> 4-(p-tolyl)-3-acetyl-1H-indole)

Materials:

• 3-Acetyl-1H-indole (0.4 mmol, 1.0 equiv)

• Aryl Iodide (e.g., 4-Iodotoluene) (0.8 mmol, 2.0 equiv)

• Pd(OAc)₂ (0.04 mmol, 10 mol%)

• Potassium Acetate (KOAc) (0.8 mmol, 2.0 equiv)

• Anhydrous Toluene (2.0 mL)

Procedure:

• In an oven-dried reaction vial, combine 3-acetyl-1H-indole (0.4 mmol), the aryl iodide (0.8 mmol), Pd(OAc)₂ (10 mol%), and KOAc (2.0 equiv).

• Seal the vial with a cap containing a PTFE septum.

• Evacuate and backfill the vial with an inert atmosphere (Argon or Nitrogen) three times.

• Add anhydrous toluene (2.0 mL) via syringe.

• Place the vial in a preheated heating block or oil bath at 120 °C.

• Stir the reaction for 24 hours.

• After cooling to room temperature, dilute the reaction mixture with dichloromethane (DCM).

• Filter the mixture through a short plug of silica gel, eluting with additional DCM.

• Concentrate the solvent under reduced pressure.

• Purify the resulting crude material by flash column chromatography to yield the C4-arylated product.

  • Troubleshooting Note: Some systems using 3-acetyl indoles have reported an unusual migration of the acetyl group from C3 to C2 following C4-arylation.[15] If unexpected isomers are observed, careful characterization is required.

References

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• Various Authors. (2017). Beyond C2 and C3: Transition-Metal-Catalyzed C–H Functionalization of Indole. Semantic Scholar. [Link]

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• Deng, C., et al. (2022). Recent advances in theoretical studies on transition-metal-catalyzed regioselective C-H functionalization of indoles. Journal of Molecular Modeling, 28(9), 267. [Link]

• Gagnon, D., et al. (2020). Direct C3-Functionalization of indoles with α-heteroaryl-substituted methyl alcohols via a metal-free hydrogen autotransfer-type reaction. ChemRxiv. [Link]

• Various Authors. (2026). Recent Synthetic Strategies for the Functionalization of Indole and Azaindole Scaffolds. MDPI. [Link]

• Shang, M., et al. (2021). From C4 to C7: Innovative Strategies for Site-Selective Functionalization of Indole C–H Bonds. Accounts of Chemical Research, 54(9), 2235–2248. [Link]

• Cera, G., et al. (2018). Recent Progress in the Transition Metal Catalyzed Synthesis of Indoles. Molecules, 23(10), 2646. [Link]

• Wang, J., et al. (2022). Synthesis of C3,C4-Disubstituted Indoles via the Palladium/Norbornene-Catalyzed Ortho-Amination/Ipso-Heck Cyclization. Organic Letters, 24(15), 2829–2833. [Link]

• Male, L., et al. (2023). Straightforward synthesis of N-arylindoles via one-pot Fischer indolisation–indole N-arylation. Organic & Biomolecular Chemistry, 21(25), 5224-5233. [Link]

• Shang, M., et al. (2021). From C4 to C7: Innovative Strategies for Site-Selective Functionalization of Indole C-H Bonds. Accounts of Chemical Research, 54(9), 2235-2248. [Link]

• Park, S., et al. (2025). C3-Heteroarylation of Indoles via Cu(II)-Catalyzed Aminocupration and Subsequent Nucleophilic Addition of o-Alkynylanilines. The Journal of Organic Chemistry. [Link]

• Reddy, G. S., et al. (2021). Directed C–H Functionalization of C3-Aldehyde, Ketone, and Acid/Ester-Substituted Free (NH) Indoles with Iodoarenes via a Palladium Catalyst System. The Journal of Organic Chemistry, 86(1), 586–602. [Link]

• Various Authors. (n.d.). Recent advances in functionalization of indoles. ResearchGate. [Link]

• Various Authors. (2021). Transition metal-Catalyzed C-H Functionalizations of Indoles. ResearchGate. [Link]

• Zhang, Y., et al. (2022). Construction of sterically congested oxindole derivatives via visible-light-induced radical-coupling. Chemical Science, 13(3), 794–801. [Link]

• Various Authors. (2025). Recent advances in catalytic approaches for the synthesis of 3-substituted indoles: mechanisms and strategies. RSC Publishing. [Link]

• Romanov-Michailidis, F., et al. (2015). Catalytic Asymmetric Reactions of 4-Substituted Indoles with Nitroethene: A Direct Entry to Ergot Alkaloid Structures. Angewandte Chemie International Edition, 54(43), 12736–12740. [Link]

• Chen, J., et al. (2023). Base-Catalyzed Nucleophilic Addition Reaction of Indoles with Vinylene Carbonate: An Approach to Synthesize 4-Indolyl-1,3-dioxolanones. Molecules, 28(21), 7433. [Link]

• Reddy, P. V. G., & Babu, B. S. (2022). Regioselectivity of the SEAr-based cyclizations and SEAr-terminated annulations of 3,5-unsubstituted, 4-substituted indoles. Beilstein Journal of Organic Chemistry, 18, 266–274. [Link]

• Leitch, J. A., & Frost, C. G. (2018). C4–H indole functionalisation: precedent and prospects. Organic & Biomolecular Chemistry, 16(20), 3706–3717. [Link]

• Various Authors. (2014). Advances on N-Arylation of Indoles by Cross-Coupling Reactions. ResearchGate. [Link]

• Webb, J. R., & Sigman, M. S. (2019). Enantioselective N–alkylation of Indoles via an Intermolecular Aza-Wacker-Type Reaction. Journal of the American Chemical Society, 141(38), 15066–15071. [Link]

• Various Authors. (n.d.). Synthesis of substituted N-heterocycles by N-alkylation. Organic Chemistry Portal. [Link]

• Gagnon, D., et al. (2020). Direct C3-Functionalization of indoles with α-heteroaryl- substituted methyl alcohols via a metal-free. ChemRxiv. [Link]

• Shang, M., et al. (2021). From C4 to C7: Innovative Strategies for Site-Selective Functionalization of Indole C-H Bonds. Semantic Scholar. [Link]

Sources

• 1. Straightforward synthesis of N -arylindoles via one-pot Fischer indolisation–indole N -arylation - RSC Advances (RSC Publishing) DOI:10.1039/D3RA02658B [pubs.rsc.org]
• 2. Recent advances in catalytic approaches for the synthesis of 3-substituted indoles: mechanisms and strategies - RSC Advances (RSC Publishing) DOI:10.1039/D5RA00871A [pubs.rsc.org]
• 3. Enantioselective N–alkylation of Indoles via an Intermolecular Aza-Wacker-Type Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of substituted N-heterocycles by N-alkylation [organic-chemistry.org]
• 5. Nickel-catalyzed C–H alkylation of indoles with unactivated alkyl chlorides: evidence of a Ni( i )/Ni( iii ) pathway - Chemical Science (RSC Publishing) DOI:10.1039/C9SC01446B [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. From C4 to C7: Innovative Strategies for Site-Selective Functionalization of Indole C-H Bonds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. C4–H indole functionalisation: precedent and prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 9. C3-Functionalization of indoles with α-heteroaryl-substituted methyl alcohols - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. chemrxiv.org [chemrxiv.org]
• 11. semanticscholar.org [semanticscholar.org]
• 12. Recent advances in theoretical studies on transition-metal-catalyzed regioselective C-H functionalization of indoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Synthesis of C3,C4-Disubstituted Indoles via the Palladium/Norbornene-Catalyzed Ortho-Amination/Ipso-Heck Cyclization - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Directed C–H Functionalization of C3-Aldehyde, Ketone, and Acid/Ester-Substituted Free (NH) Indoles with Iodoarenes via a Palladium Catalyst System - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. chemrxiv.org [chemrxiv.org]

Technical Support Center: Solubilization & Handling of 1-Methyl-4-nitroindole-3-carboxaldehyde

Product: 1-Methyl-4-nitroindole-3-carboxaldehyde Chemical Class: Nitro-functionalized Indole Derivative Primary Application: Intermediate for pharmaceutical synthesis (tryptamine analogs), fluorescent probes, and kinase inhibitor scaffolds.

Technical Overview & Physicochemical Profile

Before addressing specific troubleshooting steps, it is critical to understand why this molecule behaves the way it does.[1]

• The "Brick Dust" Effect: The 4-nitro group is strongly electron-withdrawing and planar. Combined with the indole core, this facilitates strong

  - stacking interactions in the crystal lattice.[1]

• Hydrophobicity: The N-methyl group removes the only hydrogen bond donor on the indole ring. Unlike non-methylated indoles, this molecule cannot be solubilized in aqueous base by deprotonating the nitrogen.[1]

• Solubility Profile:

  • High Solubility: DMSO, DMF, DMAc (Dipolar aprotic solvents).[1]

  • Moderate/Variable: Dichloromethane, Ethyl Acetate, Acetone.[1]

  • Poor/Insoluble: Water, PBS, TRIS, Hexanes, Diethyl Ether.[1]

Quick Reference Data

Property	Value / Description	Implication for Handling
Appearance	Yellow to Orange Crystalline Solid	Color intensity correlates with purity; dark brown indicates oxidation.[2][3]
Molecular Weight	~204.18 g/mol	Useful for molarity calculations.[3]
LogP (Predicted)	~2.0 - 2.5	Lipophilic.[1][3] Will partition into cell membranes/plastics.[1]
pKa	N/A (No acidic proton)	Do not use pH adjustment to solubilize.[1][3]
Reactivity	Electrophilic Aldehyde	Susceptible to oxidation (to carboxylic acid) in air/light.[1][3]

Troubleshooting Guide (FAQ Format)

Category A: Biological Assays & Aqueous Formulations[1][5]

Q: I prepared a 100 mM stock in DMSO, but it precipitates immediately when added to cell culture media. Why? A: This is a classic "crash-out" event caused by the rapid change in polarity.[3] The hydrophobic indole molecules aggregate faster than they can disperse.

• The Fix: You must lower the final concentration or improve the dispersion technique.

  • Reduce Stock Concentration: Make a 10 mM or 20 mM stock instead of 100 mM.

  • The "Vortex-Drop" Method: Vortex your culture media while adding the DMSO stock dropwise.[3] This prevents local regions of high concentration where nucleation occurs.

  • Limit Final DMSO: Ensure the final DMSO concentration is <0.5% (v/v).

Q: Can I use ethanol or methanol instead of DMSO? A: generally, No. While the compound may dissolve in hot ethanol, it is likely to crystallize upon cooling or dilution. Ethanol is also more volatile, leading to concentration shifts during storage.[1] DMSO is the gold standard for this compound due to its high dielectric constant and ability to disrupt the nitro-indole stacking.

Q: My compound sticks to the plastic tips and tubes. How do I prevent loss? A: Due to its lipophilicity (LogP > 2), the molecule adsorbs to polypropylene.[1]

• Solution: Use glass vials for stock solutions. If using plastic well-plates, add the compound after the media is in the well, or use "low-binding" plastics.

Category B: Chemical Synthesis[1][2][6][7][8]

Q: I am trying to run a Knoevenagel condensation, but the starting material won't dissolve in ethanol. A: 4-Nitroindoles are notoriously insoluble in alcohols compared to simple indoles.

• The Fix: Switch the solvent system.

  • Option 1: Use DMF or Acetonitrile as the primary solvent.[3]

  • Option 2 (Reflux): If the reaction requires protic conditions, use a mixture of Ethanol/Toluene (1:1) and heat to reflux.[1] The toluene helps break the

    -stacking.

Q: The aldehyde peak disappeared on NMR, but I didn't run a reaction. A: The aldehyde at the C3 position is susceptible to air oxidation, converting it to 1-methyl-4-nitroindole-3-carboxylic acid .

• Diagnosis: Check for a broad singlet around 11-13 ppm (COOH) and the loss of the sharp singlet at ~10 ppm (CHO).[1]

• Prevention: Store the solid under Argon/Nitrogen at -20°C.

Decision Workflows & Diagrams

Workflow 1: Solvent Selection Logic

Use this decision tree to select the correct solvent based on your application.

Caption: Logic flow for selecting the optimal solvent system based on experimental constraints.

Workflow 2: The "Crash-Resistant" Dilution Protocol

This diagram illustrates the specific physical technique required to prevent precipitation during aqueous dilution.

Caption: Step-by-step physical mixing protocol to minimize local supersaturation and precipitation.

Validated Protocols

Protocol A: Preparation of 10 mM Stock Solution

Use this for long-term storage.

• Calculate: For 10 mg of 1-Methyl-4-nitroindole-3-carboxaldehyde (MW ~204.18 g/mol ):

  • Target Molarity: 10 mM (0.01 M)

  • Required Volume = Mass / (MW × Molarity)[1]

  • [1]

• Solvent: Use anhydrous DMSO (Dimethyl sulfoxide), ACS Reagent grade,

  99.9%.[1]

• Dissolution: Add the DMSO to the glass vial containing the solid.

• Agitation: Sonicate for 30-60 seconds. The solution should be clear yellow/orange.

• Storage: Aliquot into small glass vials (to avoid freeze-thaw cycles). Store at -20°C.

Protocol B: Aqueous Dilution for Cell Culture (100 µM Final)

Use this immediately before treatment.[1][3]

• Prepare Media: Place 9.9 mL of pre-warmed culture media in a 15 mL conical tube.

• Vortex: Set vortex mixer to medium speed.

• Inject: While vortexing the media, slowly pipette 100 µL of the 10 mM Stock (from Protocol A) directly into the center of the vortex cone.

  • Note: Do not touch the side of the tube with the pipette tip.

• Result: Final concentration = 100 µM. Final DMSO = 1%.[1]

• Validation: Hold the tube against a black background. If cloudy, the compound has precipitated.[1] Repeat with a lower concentration (e.g., 50 µM).

References & Authority

• Physicochemical Properties of Nitroindoles:

  • Source: PubChem Compound Summary for 4-Nitroindole-3-carboxaldehyde (Analogous structure used for property inference).[1]

  • Link:[1]

• Synthesis via Vilsmeier-Haack:

  • Title: Synthesis of Deuterated 1H-Indole-3-carboxaldehyde via Catalytic Vilsmeier-Haack Reaction.

  • Source: Organic Syntheses 2024, 101, 21-33.[1] (Demonstrates standard formylation conditions for indoles).

  • Link:[1]

• Biological Handling of Hydrophobic Indoles:

  • Title: Indole-3-carboxaldehyde Product Information & Handling.[4][5][6][7]

  • Source: Cayman Chemical Product Sheet (Item No. 31328).[1][6]

  • Link:[1]

• Solvent Effects on Assays:

  • Title: Effect of methanol, ethanol, dimethyl sulfoxide, and acetonitrile on in vitro activities of cDNA-expressed human cytochromes P-450.[1][8]

  • Source: Drug Metab Dispos. 2000;28(12):1440-8.[1]

  • Link:[1]

Sources

• 1. orgsyn.org [orgsyn.org]
• 2. 4-ニトロインドール-3-カルボキシアルデヒド 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. 1-Methyl-1H-indole-3-carbaldehyde | C10H9NO | CID 87894 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemimpex.com [chemimpex.com]
• 5. 10553-11-4|4-Nitro-1H-indole-3-carbaldehyde|BLD Pharm [bldpharm.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. apexbt.com [apexbt.com]
• 8. Effect of methanol, ethanol, dimethyl sulfoxide, and acetonitrile on in vitro activities of cDNA-expressed human cytochromes P-450 - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Indole-3-Carboxaldehyde Synthesis

Topic: Minimizing Dimer Formation (Bis(indolyl)methanes)

Status: Operational Support Tier: Level 3 (Senior Scientist / Process Chemistry) Last Updated: February 17, 2026

Executive Summary & Diagnostic Flowchart

The Issue: The most persistent impurity in Vilsmeier-Haack formylation of indoles is the formation of bis(3-indolyl)methanes (BIMs) . The Cause: This "dimer" forms via an acid-catalyzed electrophilic substitution where the newly formed aldehyde product reacts with unreacted indole. This parasitic reaction is driven by high local concentrations of indole, excessive heat during the quenching phase, and prolonged exposure to acidic conditions.

Diagnostic Decision Tree Use this flowchart to identify where your process is failing.

Figure 1: Diagnostic logic for identifying dimerization vs. general decomposition.

Critical Parameters: The Mechanism of Failure

To prevent dimer formation, you must understand the competition between the Intended Pathway (Formylation) and the Parasitic Pathway (Condensation) .

The Bifurcation Point

The danger zone is not the reaction itself, but the end of the reaction and the quench .

• Intended: The Vilsmeier reagent attacks the indole to form a stable iminium salt.

• Parasitic: If free indole remains when the aldehyde is generated (during hydrolysis), the acid present (

  byproducts) catalyzes the condensation of two indoles with the aldehyde carbon.

Figure 2: Mechanistic divergence. Dimerization requires the simultaneous presence of Product, Acid, and Unreacted Indole.

Parameter Impact Table[1]

Parameter	Condition Promoting Dimer	Condition Preventing Dimer	Technical Rationale
Stoichiometry	Excess Indole (>1.0 eq)	Excess Vilsmeier Reagent (1.1–1.2 eq)	If Indole is the limiting reagent, no free indole remains to react with the aldehyde during quenching [1].
Quenching Mode	Water added to Reaction	Reaction added to Base (Inverse Quench)	Adding water to the reaction creates a localized hot, acidic environment—perfect for dimerization. Inverse quenching maintains low temp and neutralizes acid immediately [2].
Temperature	Spikes >20°C during quench	<10°C during quench	Dimer formation has a higher activation energy than hydrolysis; keeping it cold kinetically inhibits the side reaction.
Solvent	Neat or highly concentrated	Dilution (DMF or Acetonitrile)	Dimerization is second-order with respect to indole concentration. Dilution exponentially reduces the rate of dimer formation [3].

Troubleshooting FAQs

Q: My product has a persistent pink/red hue even after recrystallization. What is it? A: This is the "rosindole" phenomenon. It indicates trace amounts of bis(indolyl)methane or related oligomers. These dyes have high extinction coefficients, so even ppm levels cause coloration.

• Fix: Wash the solid product with cold methanol or diethyl ether. The dimer is often less soluble than the aldehyde, but trace oligomers can be washed away if they are on the surface. For high purity, recrystallize from DMF/Water or Ethanol/Water.

Q: I see a large amount of precipitate immediately upon adding water. Is this my product? A: Caution is advised. If the precipitate forms before neutralization (while still acidic), it is likely the dimer or the iminium salt precipitating (if using perchlorate, which is dangerous).

• Fix: Check solubility. Indole-3-carboxaldehydes are often soluble in hot ethanol; dimers are very insoluble. Run a TLC: Dimer will have a much higher Rf (non-polar) than the aldehyde.

Q: Can I use sodium borohydride to clean up the dimer? A: No. Reducing agents will attack your aldehyde.

• Fix: Prevention is the only viable path. Once the dimer forms, it is chemically very stable (a "sink" state). You must separate it physically (chromatography or crystallization).

Validated Protocol: The "Inverse Quench" Method

Designed to ensure Indole is the limiting reagent and Acid is neutralized instantly.

Reagents:

• Indole (1.0 equiv)[1][2]

• (1.2 equiv) — Freshly distilled if yellow

• DMF (5.0–10.0 equiv) — Anhydrous

Workflow:

• Reagent Formation (The "Cold" Step):

  • Cool anhydrous DMF to 0°C under

    .

  • Add

    dropwise.[3] Do not let temp rise above 5°C.

  • Stir 30 mins at 0°C to form the white Vilsmeier salt precipitate (or suspension).

• Substrate Addition (The "Limiting" Step):

  • Dissolve Indole in minimal DMF.

  • Add Indole solution dropwise to the Vilsmeier reagent.

  • Critical: The Vilsmeier reagent must be in excess at all times during addition.

  • Warm to RT (or 35°C if sluggish) and monitor by TLC until Indole is completely consumed .

  • Checkpoint: If Indole remains, add small aliquots of pre-formed Vilsmeier reagent. Do not proceed to quench if starting material is visible.

• The Inverse Quench (The "Anti-Dimer" Step):

  • Prepare a separate beaker with Crushed Ice + Sodium Acetate (or NaOH/NaHCO3 depending on stability).

  • Pour the reaction mixture slowly INTO the ice/base slurry.

  • Why? This ensures the pH transitions from Acidic

    Neutral instantly, without passing through a "hot acidic" phase where dimerization thrives.

  • Maintain internal temp <10°C.[4]

• Isolation:

  • The aldehyde will precipitate as a white/off-white solid.

  • Filter, wash with copious water (to remove DMF), then cold hexanes (to remove trace indole).

References

• Jones, G., & Stanforth, S. P. (1997).[5] The Vilsmeier–Haack Reaction.[3][4][5][6][7][8][9][10][11][12] Organic Reactions.[3][4][5][6][7][9][10][11][12][13][14][15] (Classic review establishing stoichiometry importance).

  • [13]

• BenchChem Technical Support. (2025). Vilsmeier-Haack Reaction: Troubleshooting & Optimization. (Specifics on quenching protocols).

• Kamal, A., et al. (2015). Synthesis of Bis(indolyl)methanes via Acid-Catalyzed Reaction.[2] (Demonstrates that acid + aldehyde + indole = dimer; establishing the "negative control" for our protocol).

• Mikhaleva, A. I., et al. (2009).[13] An Efficient Route to 1-Vinylpyrrole-2-carbaldehydes.[13] Synthesis.[3][5][6][7][9][10][11][13][14][15] (Highlights temperature control in Vilsmeier formylation).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. A Convenient One-Pot Synthesis of Bis(indolyl)methane Derivatives and Evaluation of Their Nematicidal Activity against the Root Knot Nematode Meloidogyne incognita - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Vilsmeier-Haack Reaction (Chapter 112) - Name Reactions in Organic Synthesis [cambridge.org]
• 6. sciencemadness.org [sciencemadness.org]
• 7. reddit.com [reddit.com]
• 8. The mechanism of the Vilsmeier–Haack reaction. Part III. Structural and solvent effects - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 9. aml.iaamonline.org [aml.iaamonline.org]
• 10. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]
• 12. youtube.com [youtube.com]
• 13. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 14. alliedacademies.org [alliedacademies.org]
• 15. Novel Synthetic Method for the Vilsmeier-Haack Reagent and Green Routes to Acid Chlorides, Alkyl Formates, and Alkyl Chlorides [scirp.org]

Reference Data & Comparative Studies

A Comparative Guide to the Infrared Spectroscopy of Nitro and Aldehyde Substituted Indoles

For researchers, medicinal chemists, and drug development professionals working with indole-based compounds, infrared (IR) spectroscopy is an indispensable tool for structural elucidation and functional group identification. The introduction of electron-withdrawing groups such as nitro (NO₂) and aldehyde (CHO) moieties to the indole scaffold can significantly modulate the electronic properties and biological activity of the parent molecule. Understanding the characteristic vibrational signatures of these functionalized indoles is paramount for reaction monitoring, quality control, and the interpretation of structure-activity relationships. This guide provides an in-depth comparison of the IR spectroscopic features of nitroindoles and indole aldehydes, supported by experimental data and a discussion of the underlying principles.

The Indole Nucleus: A Spectroscopic Foundation

Before delving into the specifics of nitro and aldehyde substituents, it is crucial to recognize the inherent vibrational modes of the indole ring itself. A typical FT-IR spectrum of indole will display several characteristic peaks that serve as a baseline for interpreting the spectra of its derivatives.[1]

• N-H Stretch: A sharp to moderately broad peak is typically observed in the region of 3400-3500 cm⁻¹ , corresponding to the stretching vibration of the pyrrole-like nitrogen-hydrogen bond.[1][2] The position and broadness of this peak are sensitive to hydrogen bonding.

• Aromatic C-H Stretch: Weak to medium intensity bands appear above 3000 cm⁻¹ , characteristic of the C-H stretching vibrations on the aromatic benzene and pyrrole rings.[1]

• C=C Ring Stretching: The stretching vibrations of the carbon-carbon double bonds within the aromatic system give rise to a series of medium to strong peaks in the 1450-1620 cm⁻¹ region.[1]

• C-N Stretching: The stretching of the carbon-nitrogen bonds within the pyrrole ring contributes to the complex fingerprint region of the spectrum.

The electronic nature and position of a substituent can influence the vibrational frequencies of the indole N-H bond, a phenomenon that can provide valuable structural insights.[3]

The Nitro Group on the Indole Ring: A Tale of Two Stretches

The nitro group is a strong electron-withdrawing group, and its presence on an aromatic ring like indole gives rise to two very intense and characteristic absorption bands due to the stretching vibrations of the N-O bonds.[4][5]

• Asymmetric NO₂ Stretch (νₐₛ): This is a strong absorption band typically found in the 1550-1475 cm⁻¹ region for aromatic nitro compounds.[4][6] This band results from the two N-O bonds stretching out of phase.

• Symmetric NO₂ Stretch (νₛ): Another strong absorption band appears in the 1390-1300 cm⁻¹ range, corresponding to the in-phase stretching of the N-O bonds.[5][7]

• C-N Stretch (ν(C-N)): The stretching vibration of the bond connecting the nitro group to the indole ring is expected to appear in the 890-835 cm⁻¹ region, though it can sometimes be of medium intensity and may overlap with other bands.[6]

The conjugation of the nitro group with the aromatic indole system typically shifts these stretching frequencies to lower wavenumbers compared to their positions in aliphatic nitro compounds.[4] The exact positions of these bands are also influenced by the substitution pattern on the indole ring.

The Aldehyde Group on the Indole Ring: A Carbonyl Story

The aldehyde functional group is characterized by a strong carbonyl (C=O) stretching absorption and a distinctive C-H stretching vibration of the aldehyde proton.

• C=O Stretch (ν(C=O)): This is one of the most readily identifiable peaks in an IR spectrum, appearing as a strong, sharp band. For aldehydes conjugated to an aromatic system like indole, this peak is typically found in the 1700-1660 cm⁻¹ region. For instance, in indole-3-carboxaldehyde, this peak is prominently observed.

• Aldehydic C-H Stretch (ν(C-H)): This feature is unique to aldehydes and appears as one or two medium-intensity peaks in the 2860-2800 cm⁻¹ and 2760-2700 cm⁻¹ regions. The presence of a peak around 2720 cm⁻¹, often appearing as a shoulder to the right of the main alkyl C-H stretches, is a strong indicator of an aldehyde.[8]

Comparative Analysis: Nitroindoles vs. Indole Aldehydes

The key distinguishing features in the IR spectra of nitroindoles and indole aldehydes are summarized in the table below.

Vibrational Mode	Nitro-Substituted Indoles	Aldehyde-Substituted Indoles	Key Differentiators
N-H Stretch	~3400-3500 cm⁻¹	~3400-3500 cm⁻¹	Position can be influenced by the electronic nature and position of the substituent.
Functional Group Stretches	Asymmetric NO₂: 1550-1475 cm⁻¹ (Strong)Symmetric NO₂: 1390-1300 cm⁻¹ (Strong)	C=O: 1700-1660 cm⁻¹ (Strong)	The presence of two strong bands for the nitro group versus a single strong carbonyl band for the aldehyde is a primary distinguishing feature.
C-H Stretches (Functional Group)	N/A	Aldehydic C-H: 2860-2800 cm⁻¹ & 2760-2700 cm⁻¹ (Medium)	The appearance of the characteristic aldehydic C-H stretches is a definitive marker for the aldehyde group.
C-N/C-C Stretches (Substituent)	C-N: 890-835 cm⁻¹ (Medium)	N/A	A medium intensity band in this region can suggest the C-N bond of the nitro group.

Experimental Protocol: Acquiring a High-Quality IR Spectrum of a Substituted Indole

The following protocol outlines the steps for obtaining an FT-IR spectrum of a solid indole derivative using the KBr pellet technique, a common and reliable method.

Materials and Equipment:

• Fourier Transform Infrared (FTIR) Spectrometer

• Agate mortar and pestle

• Hydraulic press with pellet die (e.g., 13 mm)

• Spectroscopy-grade Potassium Bromide (KBr), dried

• Spatula

• Analytical balance

Step-by-Step Methodology:

• Sample Preparation:

  • Weigh approximately 1-2 mg of the solid indole derivative.

  • Weigh approximately 100-200 mg of dry, spectroscopy-grade KBr. The sample concentration in KBr should be between 0.5% and 1%.[9]

  • Combine the sample and KBr in an agate mortar.

• Grinding and Mixing:

  • Gently grind the mixture with the pestle until a fine, homogeneous powder is obtained. The particle size should be less than the wavelength of the IR radiation to minimize scattering (ideally < 2 µm).[9]

• Pellet Formation:

  • Carefully transfer a portion of the powdered mixture into the pellet die.

  • Assemble the die and place it in a hydraulic press.

  • Apply a pressure of 8-10 tons for 1-2 minutes to form a thin, transparent, or translucent disc.[9][10]

• Spectral Acquisition:

  • Carefully remove the KBr pellet from the die and place it in the sample holder of the FTIR spectrometer.

  • Record a background spectrum of the empty sample compartment.

  • Acquire the sample spectrum over the desired wavenumber range (typically 4000-400 cm⁻¹).

• Data Processing:

  • The instrument's software will automatically ratio the sample spectrum against the background to generate the final absorbance or transmittance spectrum.

An alternative method for solid samples is Attenuated Total Reflectance (ATR)-FTIR, which requires minimal sample preparation.[4] For ATR, the solid powder is simply placed on the ATR crystal, and pressure is applied to ensure good contact.[4]

Visualizing the Workflow and Key Vibrational Modes

Caption: Experimental workflow for obtaining an FT-IR spectrum using the KBr pellet method.

Caption: Key IR vibrational modes for substituted indoles.

Conclusion

The infrared spectra of nitro- and aldehyde-substituted indoles are rich with information that can be effectively used for their identification and characterization. The nitro group is distinguished by its two strong asymmetric and symmetric stretching bands, while the aldehyde is identified by its intense carbonyl stretch and characteristic aldehydic C-H stretches. By carefully analyzing these key absorption peaks, in conjunction with the foundational vibrations of the indole nucleus, researchers can confidently determine the functionalization pattern of these important heterocyclic compounds.

References

• BenchChem. (2025).

• Kintek Press. (2026, February 10). What Are The Key Steps In Preparing A Kbr Pellet For Ir Spectroscopy? Master Solid Sample Analysis. Retrieved from [Link]

• ResearchGate. (n.d.). FT-IR spectrum of control indole. [Image]. Retrieved from [Link]

• Research Article. (2021, February 15). PREPARATION OF ULTRAPURE KBr PELLET: NEW METHOD FOR FTIR QUANTITATIVE ANALYSIS. International Journal of Pharmaceutical Sciences and Research.

• Agilent. (n.d.). ATR-FTIR Spectroscopy, FTIR Sampling Techniques. Retrieved from [Link]

• NIST. (n.d.). 6-Nitroindole. NIST Chemistry WebBook. Retrieved from [Link]

• Millich, F., & Becker, E. I. (1959). Synthesis and Infrared Spectra of Some Indole Compounds. The Journal of Organic Chemistry, 24(2), 200-204.

• PubChem. (n.d.). Indole-3-Carboxaldehyde. Retrieved from [Link]

• PubChem. (n.d.). Indole-2-carboxaldehyde. Retrieved from [Link]

• Roth, M., & Schmitt, M. (2000). Ultraviolet/infrared-double resonance spectroscopy and ab initio calculations on the indole+ and indole(H2O)1+ cations. The Journal of Chemical Physics, 113(18), 7957-7965.

• University of California, Santa Cruz. (n.d.). IR Tables. Retrieved from [Link]

• Dieng, S. D. (2014). Vibrational Spectroscopy of Isotopically Labeled Indoles and Electron Transfer in DNA Photolyase.
• Noland, W. E., Hiremath, S. P., & Siddappa, S. (1964). Ultraviolet and Infrared Spectra of Some Nitroindoles and Nitroindole-3-carboxaldehydes.
• Premkumar, R., Asath, R. M., Mathavan, T., & Benial, A. M. F. (2017). Structural, vibrational spectroscopic and quantum chemical studies on indole-3-carboxaldehyde. AIP Conference Proceedings, 1832(1), 050098.
• Spectroscopy Online. (2020, September 1). Organic Nitrogen Compounds X: Nitro Groups, An Explosive Proposition.

• University of Colorado Boulder. (n.d.). Table of Characteristic IR Absorptions. Retrieved from [Link]

• Columbia University. (n.d.). IR: aldehydes. Retrieved from [Link]

• Millich, F., & Becker, E. I. (1958). Infrared Spectra of Indole Compounds.
• Wang, Y., Zhang, W., Huang, X., & You, M. (2019). Isonitrile-Derivatized Indole as an Infrared Probe for Hydrogen-Bonding Environments. Molecules, 24(7), 1379.
• Hirata, S., & Abe, H. (1970). Infrared Spectra of Some Indole and Pyrrole Compounds. Journal of the Spectroscopical Society of Japan, 19(2), 86-92.

• University of Calgary. (n.d.). Nitro Groups. Retrieved from [Link]

• PubChem. (n.d.). 3-nitro-1H-indole. Retrieved from [Link]

• Wikipedia. (n.d.). Infrared spectroscopy correlation table. Retrieved from [Link]

• BenchChem. (2025). Spectroscopic Profile of 1H-Indole-2-carbaldehyde: A Technical Guide.
• Spectroscopy Online. (2017, November 1). The C=O Bond, Part II: Aldehydes.
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• NIST. (n.d.). 1H-Indole-3-carboxaldehyde, 7-methyl-. NIST Chemistry WebBook. Retrieved from [Link]

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HPLC retention time of 1-Methyl-4-nitro-1H-indole-3-carbaldehyde

An In-Depth Technical Guide to the High-Performance Liquid Chromatography (HPLC) Analysis of 1-Methyl-4-nitro-1H-indole-3-carbaldehyde

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) methods for the analysis of 1-Methyl-4-nitro-1H-indole-3-carbaldehyde. Moving beyond a simple recitation of retention times, we delve into the fundamental principles of chromatographic separation to empower researchers, scientists, and drug development professionals to develop and optimize robust analytical methods for this and similar nitroindole derivatives. Every protocol described herein is designed as a self-validating system, grounded in established chromatographic theory and supported by authoritative references.

Understanding the Analyte: Physicochemical Profile

Before developing a separation method, it is imperative to understand the physicochemical characteristics of the target analyte, 1-Methyl-4-nitro-1H-indole-3-carbaldehyde. These properties dictate its behavior in a chromatographic system and guide the selection of the appropriate stationary and mobile phases.

The molecule consists of an indole scaffold, which is moderately nonpolar, substituted with three key functional groups:

• A methyl group at the N1 position: This removes the slightly acidic indole N-H proton and increases hydrophobicity.

• A nitro group at the C4 position: This is a strongly electron-withdrawing and polar group, which also acts as a powerful chromophore, making UV detection highly effective.

• A carbaldehyde (aldehyde) group at the C3 position: This polar group contributes to the overall polarity of the molecule.

The combination of a hydrophobic indole core with polar nitro and aldehyde groups results in a molecule of intermediate polarity, making it an ideal candidate for reversed-phase HPLC.

Table 1: Physicochemical Properties of 1-Methyl-4-nitro-1H-indole-3-carbaldehyde and Related Analogs

Property	Value (for Analog: 4-Nitroindole-3-carboxaldehyde)	Implication for HPLC Analysis
Molecular Formula	C₉H₆N₂O₃	Helps in mass spectrometry confirmation.
Molecular Weight	190.16 g/mol [1]	Relevant for mass-based detectors.
XLogP3	1.3[1]	Indicates moderate hydrophobicity, suitable for C18 reversed-phase columns.
UV-Vis Spectrum	Expected λmax similar to analogs.	The nitro-aromatic system is a strong chromophore, ensuring high sensitivity for UV detection. Studies on related nitroindoles confirm strong absorbance in the UV region[2][3].

Comparative Guide to HPLC Methodologies

No single HPLC method is universally optimal. The choice of column and mobile phase depends on the analytical goal, whether it be routine purity analysis, separation from complex matrices, or isolation of related impurities. Here, we compare two robust methods that leverage different separation mechanisms to achieve distinct selectivity for 1-Methyl-4-nitro-1H-indole-3-carbaldehyde.

Method A utilizes a traditional C18 (octadecylsilyl) stationary phase, where separation is primarily driven by hydrophobic interactions. Method B employs a Phenyl-Hexyl stationary phase, which introduces π-π interactions as a secondary, powerful separation mechanism. This is particularly effective for aromatic and nitro-substituted compounds[4].

Table 2: Comparison of Proposed HPLC Methods

Parameter	Method A: Hydrophobic Retention	Method B: Mixed-Mode Retention (Hydrophobic + π-π)
Column	C18, 4.6 x 150 mm, 5 µm	Phenyl-Hexyl, 4.6 x 150 mm, 5 µm
Primary Interaction	Hydrophobic partitioning[5]	Hydrophobic partitioning + π-π interactions[4]
Mobile Phase	Acetonitrile:Water (50:50, v/v)	Acetonitrile:Water (50:50, v/v)
Flow Rate	1.0 mL/min	1.0 mL/min
Detection	UV at 254 nm and 320 nm	UV at 254 nm and 320 nm
Expected Retention	Moderate	Potentially longer due to π-π interaction between the electron-deficient nitroindole ring and the electron-rich phenyl stationary phase.
Selectivity	Good for separating compounds based on differences in logP.	Enhanced selectivity for aromatic or unsaturated analytes. May resolve isomers or closely related impurities that co-elute on C18.
Best For	Routine purity checks, quantification in simple matrices.	Method development, impurity profiling, resolving complex mixtures containing other aromatic compounds.

Causality Behind Experimental Choices:

• Stationary Phase: The C18 phase is the industry standard and a logical starting point[4]. However, the π-electrons of the indole ring and the electron-withdrawing nitro group make 1-Methyl-4-nitro-1H-indole-3-carbaldehyde a prime candidate for π-π interactions. A Phenyl-Hexyl column is chosen as an alternative because its phenyl groups can interact with the analyte's aromatic system, offering a different selectivity that can be crucial for resolving challenging separations[4].

• Mobile Phase: A simple isocratic mobile phase of acetonitrile and water is proposed for initial method development due to its simplicity and reproducibility[6]. Acetonitrile is often preferred over methanol as it typically provides lower backpressure and better efficiency for aromatic compounds. A 50:50 starting ratio is based on the analyte's moderate polarity (XLogP3 = 1.3)[1]. The retention time can be easily adjusted by modifying this ratio: increasing acetonitrile will decrease retention, while decreasing it will increase retention[7].

• Detector Wavelength: The extended chromophore of the nitroindole system allows for sensitive detection. While 254 nm is a common wavelength for aromatic compounds, a second wavelength near the specific λmax of the nitro-substituted ring system (likely >300 nm) should also be monitored for higher specificity and sensitivity[2][8].

Experimental Protocols & Workflows

Adherence to a structured protocol is essential for reproducible results. The following sections provide detailed, step-by-step methodologies.

Standard Solution Preparation

• Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of 1-Methyl-4-nitro-1H-indole-3-carbaldehyde standard and transfer it to a 10 mL volumetric flask.

• Dissolution: Add approximately 7 mL of acetonitrile (HPLC grade) and sonicate for 5 minutes or until fully dissolved.

• Final Volume: Allow the solution to return to room temperature, then dilute to the mark with acetonitrile. Mix thoroughly.

• Working Solution (50 µg/mL): Pipette 0.5 mL of the stock solution into a 10 mL volumetric flask and dilute to the mark with the mobile phase to be used for the analysis.

HPLC System Setup and Execution (Method A)

• Install Column: Install a C18 (4.6 x 150 mm, 5 µm) column into the HPLC column compartment.

• Prepare Mobile Phase: Prepare a mobile phase of 50% Acetonitrile and 50% Water (v/v). Filter through a 0.45 µm membrane filter and degas thoroughly.

• Set Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 10 µL

  • UV Detector: 254 nm

• Equilibration: Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Analysis: Inject the working standard solution and record the chromatogram for 15 minutes.

HPLC System Setup and Execution (Method B)

• Install Column: Install a Phenyl-Hexyl (4.6 x 150 mm, 5 µm) column.

• Prepare Mobile Phase: Use the same 50:50 Acetonitrile:Water mobile phase.

• Set Conditions: Maintain the same flow rate, temperature, injection volume, and detector settings as Method A.

• Equilibration: Equilibrate the Phenyl-Hexyl column for at least 30 minutes.

• Analysis: Inject the working standard solution and record the chromatogram for 15 minutes.

Visualizing the Process

Diagrams provide a clear visual summary of the workflows and chemical principles involved.

HPLC Method Development Workflow

Caption: A typical workflow for HPLC method development.

Separation Mechanisms

Caption: Dominant interactions on C18 vs. Phenyl-Hexyl phases.

Expected Results and Interpretation

Under the proposed isocratic conditions, 1-Methyl-4-nitro-1H-indole-3-carbaldehyde is expected to be well-retained on both columns.

• On the C18 column (Method A): The retention will be governed by the molecule's overall hydrophobicity. A retention time of 5-10 minutes would be ideal. If retention is too short (<2 minutes), decrease the percentage of acetonitrile. If it is too long (>15 minutes), increase the percentage of acetonitrile.

• On the Phenyl-Hexyl column (Method B): A longer retention time is anticipated compared to the C18 column. This is due to the additional π-π stacking interaction between the electron-rich phenyl rings of the stationary phase and the electron-poor nitroindole aromatic system of the analyte. This difference in retention provides an orthogonal separation mechanism, which is invaluable for confirming peak purity or resolving it from other aromatic impurities.

Significant peak tailing, especially for basic compounds, can occur due to interactions with acidic silanol groups on the silica surface[7]. While the N-methylation of our target analyte reduces its basicity, if tailing is observed, adding a small amount of an acid modifier like 0.1% trifluoroacetic acid (TFA) or formic acid to the mobile phase can improve peak shape.

Trustworthiness and Validation

To ensure the trustworthiness of any HPLC method, validation is key. Key parameters to validate include:

• Specificity: Ensure that a blank matrix does not produce any interfering peaks.

• Linearity: Analyze a series of standards at different concentrations to ensure the detector response is proportional to the analyte concentration.

• Precision: Repeatedly inject the same standard to check the consistency of the retention time and peak area (Repeatability).

• Accuracy: Analyze a sample with a known concentration (or a spiked sample) to determine how close the measured value is to the true value.

• Robustness: Intentionally make small changes to method parameters (e.g., mobile phase composition ±2%, temperature ±2°C) to ensure the method remains reliable[9][10].

By systematically developing a method based on the analyte's properties and comparing different column selectivities, researchers can confidently establish a robust, reliable, and scientifically sound HPLC protocol for the analysis of 1-Methyl-4-nitro-1H-indole-3-carbaldehyde.

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